Cas no 70859-33-5 (threo-5,6-Dodecanediol)

• Product Name: threo-5,6-Dodecanediol
• CAS No: 70859-33-5
• MF: C₁₂H₂₆O₂
• MW: 202.3336
• MDL: MFCD02093463
• CID: 975727
• PubChem ID: 87569094
• Update Time: 2025-10-31

threo-5,6-Dodecanediol Chemical and Physical Properties

Names and Identifiers

• threo-5,6-dodecanediol
• (5R,6R)-dodecane-5,6-diol
• threo-5,6-Dihydroxydodecane
• (5S,6S)-DODECANE-5,6-DIOL
• VCA85933
• T71255
• COLYTQSCHUMMSR-RYUDHWBXSA-N
• MFCD02093463
• 70859-33-5
• CS-0455052
• threo-5,6-Dodecanediol

• MDL： MFCD02093463
• Inchi： 1S/C12H26O2/c1-3-5-7-8-10-12(14)11(13)9-6-4-2/h11-14H,3-10H2,1-2H3/t11-,12-/m0/s1
• InChI Key： COLYTQSCHUMMSR-RYUDHWBXSA-N
• SMILES： O([H])[C@@]([H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])[C@]([H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])O[H]

Computed Properties

• Exact Mass: 202.19300
• Monoisotopic Mass: 202.193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: 。
• Melting Point: 46.0 to 50.0 deg-C
• Refractive Index: 1.458
• PSA: 40.46000
• LogP: 2.86880
• Solubility: 。

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on threo-5,6-Dodecanediol

Professional Introduction to Threo-5,6-Dodecanediol (CAS No: 70859-33-5)

Threo-5,6-Dodecanediol, identified by the Chemical Abstracts Service Number (CAS No) 70859-33-5, is a significant compound in the field of organic chemistry and pharmaceutical research. This linear diol, with a molecular formula of C₁₂H₂₄O₂, exhibits unique structural and functional properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biochemical applications. The compound's stereochemistry, specifically the threo configuration, imparts distinct reactivity and biological interactions that have garnered interest from researchers worldwide.

The synthesis of Threo-5,6-Dodecanediol involves meticulous chemical processes that highlight the compound's versatility. Typically, it is derived through the reduction of dodecanedioic acid or through enantioselective synthesis methods that preserve its stereocenter. The threo form, characterized by its specific arrangement of hydroxyl groups on the carbon chain, distinguishes it from other isomers such as erythro or meso forms. This stereochemical specificity is crucial in pharmaceutical applications, where the biological activity of a compound is often highly dependent on its spatial arrangement.

In recent years, Threo-5,6-Dodecanediol has emerged as a subject of extensive research due to its potential applications in drug development and material science. One of the most compelling areas of study involves its role as a chiral building block in the synthesis of complex molecules. The compound's diol structure allows for facile functionalization at multiple sites, enabling chemists to construct intricate molecular architectures. These capabilities are particularly valuable in the design of chiral drugs, where enantiopurity is paramount for efficacy and safety.

Moreover, Threo-5,6-Dodecanediol has been explored for its utility in polymer chemistry. Its bifunctional nature makes it an excellent candidate for crosslinking reactions, leading to the development of novel polymers with tailored properties. These polymers find applications in coatings, adhesives, and even biodegradable materials. The growing emphasis on sustainable and environmentally friendly materials has further fueled interest in compounds like Threo-5,6-Dodecanediol, which can contribute to greener synthetic pathways.

The pharmaceutical industry has also shown keen interest in Threo-5,6-Dodecanediol due to its potential biological activities. Preliminary studies suggest that this compound may exhibit properties relevant to metabolic regulation and inflammation modulation. While these findings are still under investigation, they highlight the compound's promise as a lead molecule or intermediate in drug discovery programs. The threo configuration plays a pivotal role in determining its interactions with biological targets, making it a fascinating subject for medicinal chemists.

Recent advancements in analytical techniques have enhanced our understanding of Threo-5,6-Dodecanediol's behavior under various conditions. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry provide detailed insights into its molecular structure and purity. These analytical tools are essential for ensuring that the compound meets stringent quality standards before it can be used in sensitive applications like pharmaceutical formulations or high-value material synthesis.

The industrial production of Threo-5,6-Dodecanediol has also seen significant improvements over the years. Modern synthetic routes focus on optimizing yield and reducing waste, aligning with global trends toward sustainable manufacturing practices. Companies specializing in fine chemicals have developed proprietary processes that enhance the efficiency of producing this compound while minimizing environmental impact. Such innovations are critical for meeting the increasing demand for high-purity chemicals without compromising ecological integrity.

Future research directions for Threo-5,6-Dodecanediol include exploring its potential in nanotechnology and biomedicine. The compound's ability to form stable complexes with other molecules makes it an attractive candidate for drug delivery systems and diagnostic tools. For instance, its incorporation into lipid nanoparticles could improve the bioavailability of therapeutic agents or enhance imaging techniques used in medical diagnostics. These applications underscore the broad utility of Threo-5,6-Dodecanediol across multiple scientific disciplines.

In conclusion,Threo-5,6-Dodecanediol (CAS No: 70859-33-5) is a multifaceted compound with significant implications in chemistry and related fields. Its unique structural features and functional properties make it indispensable in synthetic chemistry、pharmaceutical research、and material science。As research continues to uncover new applications for this compound，its importance is likely to grow even further，driving innovation across industries that rely on high-quality chemical intermediates.